Cas no 2640873-64-7 (6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine)

• Product Name: 6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
• CAS No: 2640873-64-7
• MF: C₁₅H₁₈N₈O₂S
• MW: 374.420819759369
• CID: 5316079
• PubChem ID: 155799419
• Update Time: 2025-10-29

6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2640873-64-7
• AKOS040728114
• F6783-4906
• 6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
• 6-[Hexahydro-5-(1H-imidazol-5-ylsulfonyl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]-9-methyl-9H-purine

• Inchi： 1S/C15H18N8O2S/c1-21-9-20-13-14(21)18-8-19-15(13)22-3-10-5-23(6-11(10)4-22)26(24,25)12-2-16-7-17-12/h2,7-11H,3-6H2,1H3,(H,16,17)
• InChI Key： AEYDXLBSHREICD-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CC3CN(S(C4NC=NC=4)(=O)=O)CC3C2)N(C)C=1

Computed Properties

• Exact Mass: 374.12734302g/mol
• Monoisotopic Mass: 374.12734302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 725.7±70.0 °C(Predicted)
• pka: 11.14±0.10(Predicted)

Additional information on 6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine: A Comprehensive Overview

The compound with CAS No. 2640873-64-7, known as 6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which incorporates a purine backbone, an imidazole sulfonyl group, and an octahydropyrrolo[3,4-c]pyrrole moiety. The integration of these functional groups makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. The purine core is a well-known structural motif in nucleotides and nucleosides, playing a critical role in energy transfer and signaling processes within cells. The addition of the imidazole sulfonyl group introduces sulfonamide functionality, which is often associated with enhanced bioavailability and stability. Furthermore, the octahydropyrrolo[3,4-c]pyrrole ring system contributes to the molecule's ability to interact with specific protein targets, making it a versatile scaffold for drug design.

One of the most intriguing aspects of this compound is its ability to target specific kinases involved in oncogenic signaling. Kinases are enzymes that play a central role in cell proliferation, differentiation, and survival. By inhibiting these enzymes, the compound has shown potential in anticancer therapy. Preclinical studies have demonstrated that it can effectively suppress the growth of various cancer cell lines while exhibiting minimal toxicity to normal cells.

The synthesis of 6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the construction of the purine ring system, the incorporation of the imidazole sulfonyl group, and the formation of the octahydropyrrolo[3,4-c]pyrrole moiety. These steps require precise control over reaction conditions to ensure high yields and purity.

Another area of active research is the bioavailability and pharmacokinetics of this compound. Understanding how it is absorbed, distributed, metabolized, and excreted by the body is crucial for its development as a therapeutic agent. Early studies suggest that its sulfonamide group enhances solubility and stability in physiological conditions, which are desirable properties for oral or parenteral administration.

In addition to its therapeutic potential, this compound serves as a valuable tool for studying protein-ligand interactions. Its unique structure allows researchers to probe the binding modes of small molecules to protein targets with high precision. This has led to insights into the design of more potent and selective inhibitors for various disease-related proteins.

Looking ahead, ongoing research aims to further optimize this compound's properties for clinical use. Efforts are focused on improving its efficacy, reducing potential side effects, and exploring its applicability in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 6-[5-(1H-imidazole-4-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine represents a cutting-edge advancement in medicinal chemistry. Its innovative structure and promising biological profile position it as a candidate for addressing unmet medical needs in oncology and other therapeutic areas. As research continues to unfold, this compound holds great potential for making a significant impact on human health.